2-hydroxy-N'-[1-(3-nitrophenyl)ethylidene]-1-naphthohydrazide

• IUPAC Name: 2-hydroxy-N-[(E)-1-(3-nitrophenyl)ethylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C19H15N3O4/c1-12(14-6-4-7-15(11-14)22(25)26)20-21-19(24)18-16-8-3-2-5-13(16)9-10-17(18)23/h2-11,23H,1H3,(H,21,24)/b20-12+
• InChI Key: QZQFQVZXODFBCD-UDWIEESQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=CC2=CC=CC=C21)O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=CC2=CC=CC=C21)O)/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O4
• Molecular Weight: 349.3 g/mol

Description

2-hydroxy-N'-[1-(3-nitrophenyl)ethylidene]-1-naphthohydrazide, also known as HNE-1, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-hydroxy-N'-[1-(3-nitrophenyl)ethylidene]-1-naphthohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. This compound has been shown to inhibit the activity of certain enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It has also been shown to induce apoptosis in cancer cells by activating various pro-apoptotic proteins.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects in various experimental systems. It has been shown to reduce the production of reactive oxygen species and lipid peroxidation in cells exposed to oxidative stress. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines in immune cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-hydroxy-N'-[1-(3-nitrophenyl)ethylidene]-1-naphthohydrazide in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experimental systems. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of some experiments.

Future Directions

There are several future directions for research on 2-hydroxy-N'-[1-(3-nitrophenyl)ethylidene]-1-naphthohydrazide. One area of interest is the development of new synthetic methods to improve the yield and purity of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in other diseases such as cardiovascular disease and diabetes. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets in cells.

Scientific Research Applications

2-hydroxy-N'-[1-(3-nitrophenyl)ethylidene]-1-naphthohydrazide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities in vitro and in vivo. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples.